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Compound of Interest

Compound Name: Cholin acetate

Cat. No.: B085079 Get Quote

Choline Acetate, with the CAS number 14586-35-7, is a quaternary ammonium salt that has

garnered significant interest in various scientific and industrial fields.[1][2][3][4] This guide

provides an in-depth overview of its chemical properties, molecular structure, and its

applications, particularly focusing on its relevance to researchers, scientists, and professionals

in drug development.

Core Properties and Molecular Structure
Choline acetate is comprised of a choline cation and an acetate anion.[5] It is recognized for its

properties as an ionic liquid, often highlighted for its low toxicity and biodegradability, making it

an environmentally friendly alternative in several applications.[5]

Molecular and Physicochemical Properties
The fundamental properties of choline acetate are summarized in the table below, providing a

quick reference for laboratory and research settings.
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Property Value References

CAS Number 14586-35-7 [1][2][3][4]

Molecular Formula C7H17NO3 [1][3][4]

Molecular Weight 163.21 g/mol [1][3][4]

IUPAC Name

2-

hydroxyethyl(trimethyl)azanium

;acetate

[6]

SMILES
CC(=O)[O-].C--INVALID-LINK-

-(C)CCO
[2][3][6]

Melting Point 51.00 °C [3]

Purity
≥95% to >98% (commercially

available)
[1][2][7]

Applications in Research and Drug Development
Choline acetate's unique characteristics make it a versatile compound in various research and

development applications. Its role as a bio-derived ionic liquid is particularly notable.

Ionic Liquid Applications: As an ionic liquid, choline acetate is used as a green solvent in

organic synthesis and catalysis.[5] It exhibits high ionic conductivity and thermal stability.[5]

Biotechnology and Enzymatic Reactions: It serves as a medium for enzymatic reactions and

biocatalysis.[5] For instance, a mixture of choline acetate and glycerol can form a deep eutectic

solvent that is compatible with lipases for the enzymatic production of biodiesel.

Drug Delivery: In the pharmaceutical sector, choline acetate is explored for its potential in drug

formulation and delivery systems.[5] It can improve the solubility and stability of active

pharmaceutical ingredients.[8] Studies have shown its use as a plasticizer in collagen-PVA

films for sustained drug release, demonstrating antioxidant and antibacterial properties.[8]

Biological Significance: The Role of Choline and
Acetate in Acetylcholine Metabolism
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While choline acetate itself is not a primary signaling molecule in biological systems, its

constituent components, choline and acetate, are central to the critical neurotransmitter

pathway of acetylcholine. Choline is an essential nutrient that serves as a precursor for the

synthesis of acetylcholine.[9] The enzyme choline acetyltransferase (CAT) catalyzes the

reaction between choline and acetyl-coenzyme A to form acetylcholine.[7][9]

Following its release into the synaptic cleft and interaction with its receptors, acetylcholine is

rapidly hydrolyzed by the enzyme acetylcholinesterase (AChE) back into choline and acetate,

which can then be recycled.[9]

Acetylcholine Synthesis and Degradation Pathway
The following diagram illustrates the key steps in the synthesis and degradation of

acetylcholine, highlighting the roles of choline and acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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